Cas no 170842-80-5 (1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate)

1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate is a piperidine-based dicarboxylate ester with a tert-butyl and ethyl ester group at positions 1 and 3, respectively, along with a benzyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The tert-butyl and ethyl ester groups provide differential reactivity, enabling selective deprotection or further functionalization. The benzyl group enhances steric and electronic modulation, making it useful in asymmetric synthesis and catalyst design. Its stable yet modifiable structure allows for controlled transformations, supporting applications in medicinal chemistry and complex molecule assembly.
1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate structure
170842-80-5 structure
Product Name:1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate
CAS No:170842-80-5
MF:C20H29NO4
MW:347.448566198349
MDL:MFCD11500859
CID:1027562
PubChem ID:19696502
Update Time:2025-05-20

1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate
    • Ethyl 1-Boc-3-benzylpiperidine-3-carboxylate
    • 1-O-tert-butyl 3-O-ethyl 3-benzylpiperidine-1,3-dicarboxylate
    • 3-Benzylpiperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
    • (+/-)-N-(t-butoxycarbonyl)-3-(carboethoxy)-3-(phenylmethyl)-piperidine
    • S-3-Carbethoxy-3-benzyl-N-Boc-piperidine
    • 1-BOC-3-(PHENYLMETHYL)-3-PIPERIDINECARBOXYLIC ACID ETHYL ESTER
    • 3-BENZYL-PIPERIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 3-ETHYL ESTER
    • 1,3-Piperidinedicarboxylic acid, 3-(phenylMethyl)-, 1-(1,1-diMethylethyl) 3-ethyl ester
    • 1-Boc-3-benzylpiperidine-3-carboxylic acid ethyl ester
    • ZTGGNYIHGLOCJH-UHFFFAOYSA-N
    • 8775AA
    • STL554901
    • BBL101105
    • SY031421
    • AX8182246
    • 1-(tert-Butyl) 3-
    • 1-tert-Butyl3-ethyl3-benzylpiperidine-1,3-dicarboxylate
    • DTXSID40599281
    • SCHEMBL6862156
    • MFCD11500859
    • 170842-80-5
    • CS-M2146
    • F11608
    • MS-20149
    • 3-Benzylpiperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester, AldrichCPR
    • 3-Benzylpiperidine-1,3-dicarboxylic acid1-tert-butyl ester 3-ethyl ester
    • VGA84280
    • AKOS005256887
    • Ethyl 1-Boc-3-benzylpiperidine-3-carboxylate, 95%
    • 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate
    • MDL: MFCD11500859
    • Inchi: 1S/C20H29NO4/c1-5-24-17(22)20(14-16-10-7-6-8-11-16)12-9-13-21(15-20)18(23)25-19(2,3)4/h6-8,10-11H,5,9,12-15H2,1-4H3
    • InChI Key: ZTGGNYIHGLOCJH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(CC2C=CC=CC=2)CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

  • Exact Mass: 347.21000
  • Monoisotopic Mass: 347.20965841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • PSA: 55.84000
  • LogP: 3.74740

1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT

1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate Production Method

Additional information on 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate

1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate (CAS No. 170842-80-5): A Comprehensive Overview

1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate (CAS No. 170842-80-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate consists of a piperidine ring substituted with tert-butyl and ethyl groups at the 1 and 3 positions, respectively, and a benzyl group at the 3 position. The presence of these functional groups imparts specific chemical properties that make this compound an interesting candidate for further investigation.

Recent studies have highlighted the potential of 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate in modulating various biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases. Specifically, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its enzymatic inhibition properties, 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate has also been explored for its potential as a lead compound in the development of new drugs for treating central nervous system (CNS) disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier efficiently, making it a viable candidate for targeting brain-specific conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of tert-butyl piperidine carboxylate with benzyl bromide and ethyl bromoacetate, followed by subsequent purification steps. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

The pharmacological profile of 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits high selectivity and potency against specific targets, while animal studies have provided insights into its pharmacokinetic properties and safety profile. These findings have paved the way for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These promising findings have fueled interest in advancing this compound through subsequent phases of clinical development.

Beyond its potential therapeutic applications, 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate is also being investigated for its use as a research tool in academic and industrial laboratories. Its unique chemical properties make it a valuable reagent for studying enzyme kinetics and drug-receptor interactions. Additionally, its structural complexity provides a platform for exploring structure-activity relationships (SAR) studies aimed at optimizing its biological activity.

In conclusion, 1-Tert-Butyl 3-ethyl 3-benzylpiperidine-1,3-dicarboxylate (CAS No. 170842-80-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as a therapeutic agent for CNS disorders and its utility as a research tool highlight the importance of continued investigation into this fascinating molecule. As research progresses, it is likely that new insights will emerge, further expanding our understanding of its biological significance and therapeutic potential.

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